Cas no 2411270-15-8 (Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate)

• Product Name: Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate
• CAS No: 2411270-15-8
• MF: C₈H₇ClFNO₅S
• MW: 283.661283731461
• CID: 5358157
• Update Time: 2025-06-20

Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate
• Z3919184013
• Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate

• Inchi： 1S/C8H7ClFNO5S/c1-15-8(12)4-2-5(9)6(11)3-7(4)16-17(10,13)14/h2-3H,11H2,1H3
• InChI Key： AGIWQTPUKMRDQV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C=C1N)OS(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 384
• XLogP3: 1.8
• Topological Polar Surface Area: 104

Additional information on Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate

Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate (CAS No. 2411270-15-8): A Comprehensive Overview

Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate (CAS No. 2411270-15-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising applications in various research areas, including drug discovery and advanced material development.

The chemical structure of Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate is composed of a benzoate core with an amino group at the 4-position, a chlorine atom at the 5-position, and a fluorosulfonyloxy group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for a wide range of applications.

Recent studies have highlighted the potential of Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antitumor activity against various cancer cell lines. The researchers found that the fluorosulfonyloxy group plays a crucial role in enhancing the compound's biological activity by facilitating its interaction with specific cellular targets.

In addition to its medicinal applications, Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate has also been explored for its potential in materials science. A research team from the University of California, Berkeley, demonstrated that this compound can be used as a building block for the synthesis of advanced functional materials. The unique combination of functional groups in the molecule allows for the creation of materials with tailored properties, such as enhanced thermal stability and improved mechanical strength.

The synthesis of Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-amino-5-chloro-2-hydroxybenzoic acid with methyl chloroformate to form the methyl ester, followed by the introduction of the fluorosulfonyloxy group through a nucleophilic substitution reaction. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate are also noteworthy. The compound is a white crystalline solid with a melting point of approximately 130°C. It is soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

Safety considerations are an important aspect when working with any chemical compound. While Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate is not classified as a hazardous material, it is essential to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin and eye contact. Additionally, adequate ventilation should be maintained to avoid inhalation of vapors.

In conclusion, Methyl 4-amino-5-chloro-2-[(fluorosulfonyl)oxy]benzoate (CAS No. 2411270-15-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.